9alpha-Fluoro-11beta-hydroxy-6alpha-methyl-4-pregnene-3,20-dione

• CAS RN: 378-38-1
• Molecular Formula: C22H31FO3
• Molecular Weight: 362.5 g/mol
• IUPAC Name: (6S,8S,9R,10S,11S,13S,14S,17S)-17-acetyl-9-fluoro-11-hydroxy-6,10,13-trimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C22H31FO3/c1-12-9-18-16-6-5-15(13(2)24)20(16,3)11-19(26)22(18,23)21(4)8-7-14(25)10-17(12)21/h10,12,15-16,18-19,26H,5-9,11H2,1-4H3/t12-,15+,16-,18-,19-,20+,21-,22-/m0/s1
• InChI Key: RWGSFMGQJFCHTC-ORKYMPNQSA-N
• Isomeric SMILES: C[C@H]1C[C@H]2[C@@H]3CC[C@@H]([C@]3(C[C@@H]([C@@]2([C@@]4(C1=CC(=O)CC4)C)F)O)C)C(=O)C
• SMILES: CC1CC2C3CCC(C3(CC(C2(C4(C1=CC(=O)CC4)C)F)O)C)C(=O)C

Description

9alpha-Fluoro-11beta-hydroxy-6alpha-methylpregn-4-ene-3,20-dione is a corticosteroid hormone.

Scientific Research Applications

Isolation and Characterization of Derivatives

• Isolation from Natural Sources: Pregnene derivatives, including those structurally related to 9alpha-Fluoro-11beta-hydroxy-6alpha-methyl-4-pregnene-3,20-dione, have been isolated from natural sources like Solenostemma argel leaves, highlighting their occurrence in nature and potential for pharmacological use (Hassan et al., 2001).

Microbial Transformation Studies

• Microbial Metabolism Research: Microbial transformation of related compounds like 5alpha,6alpha-epoxy-3beta-hydroxy-16-pregnen-20-one by Trichoderma viride, showcasing the microbial pathways for modifying these steroids (Hong-min Liu et al., 2007).

Synthesis and Structural Elucidation

• Synthetic Routes and Structural Analysis: Studies focused on the synthesis and structural analysis of similar compounds, such as glucocorticosteroids, provide insights into the chemical manipulation and characterization of these steroids for therapeutic uses (Thalén & Wickström, 2000).

Pharmacological Evaluations

• Pharmacological Activity and Antedrug Development: Research into similar steroidal compounds, synthesized based on the antedrug concept, has shown their potential for pharmacological applications, particularly in anti-inflammatory treatments (Park et al., 2006).

Cytotoxic Constituents Studies

• Cytotoxicity and Cancer Research: Compounds structurally related to 9alpha-Fluoro-11beta-hydroxy-6alpha-methyl-4-pregnene-3,20-dione have been isolated and tested for cytotoxic activities, demonstrating potential relevance in cancer research (Chen et al., 2006).

Metabolism and Pharmacokinetics

• Metabolic Pathways and Pharmacokinetics: Studies on the metabolism and pharmacokinetics of related steroids offer insights into the biological processing of these compounds, crucial for understanding their therapeutic potential and safety profiles (Diederich et al., 2002).